Coupling dye-integrated polymeric membranes with smartphone detection to classify bacteria†
RSC Advances Pub Date: 2015-11-10 DOI: 10.1039/C5RA19874G
Abstract
We report the use of a colorimetric plastic-based device to discriminate four pathogenic bacteria: Klebsiella pneumoniae, Proteus vulgaris, Proteus mirabilis and Escherichia coli. The colour changes of the plastic membranes were analysed with RGB values extracted from dye-integrated polymeric membrane images obtained with a smartphone and used as input data for non-supervised pattern recognition methods.
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